Cas no 87647-16-3 (1,3-Dioxolane-2-acetonitrile,a-(methoxymethylene)-)

• Product Name: 1,3-Dioxolane-2-acetonitrile,a-(methoxymethylene)-
• CAS No: 87647-16-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 708889
• Update Time: 2024-01-31

1,3-Dioxolane-2-acetonitrile,a-(methoxymethylene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-acetonitrile,a-(methoxymethylene)-
• 1,3-Dioxolane-2-acetonitrile, -alpha--(methoxymethylene)-
• 1,3-Dioxolane-2-acetonitrile, -alpha--(methoxymethylene)-

• Inchi： 1S/C7H9NO3/c1-9-5-6(4-8)7-10-2-3-11-7/h5,7H,2-3H2,1H3/b6-5+
• InChI Key： XMYJPRMYMVYAFK-AATRIKPKSA-N
• SMILES： O1CCOC1/C(=C/OC)/C#N

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2